Cas no 58672-89-2 (1,4-Diazocine-1,4-dicarboxylic acid, dimethyl ester)

• Product Name: 1,4-Diazocine-1,4-dicarboxylic acid, dimethyl ester
• CAS No: 58672-89-2
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 341276
• PubChem ID: 12559490
• Update Time: 2025-04-19

1,4-Diazocine-1,4-dicarboxylic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazocine-1,4-dicarboxylic acid, dimethyl ester
• dimethyl 1,4-diazocine-1,4-dicarboxylate
• 58672-89-2
• DTXSID50502549

• Inchi： 1S/C10H12N2O4/c1-15-9(13)11-5-3-4-6-12(8-7-11)10(14)16-2/h3-8H,1-2H3/b5-3-,6-4-,8-7-
• InChI Key： YLEBXRZWNSMQCD-LPJDPMRYSA-N
• SMILES： O(C)C(N1C=CC=CN(C(=O)OC)C=C1)=O |c:4,6,13|

Computed Properties

• Exact Mass: 224.07976
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• PSA: 59.08